Ethyl 4-(butanoylamino)benzoate

• CAS RN: 71134-92-4
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• IUPAC Name: ethyl 4-(butanoylamino)benzoate
• InChI: InChI=1S/C13H17NO3/c1-3-5-12(15)14-11-8-6-10(7-9-11)13(16)17-4-2/h6-9H,3-5H2,1-2H3,(H,14,15)
• InChI Key: XBMADEYWGIHEIH-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=C(C=C1)C(=O)OCC

Description

Ethyl 4-(butanoylamino)benzoate, also known as ethyl N-butyryl-4-aminobenzoate, is a synthetic compound that belongs to the family of benzocaine derivatives. It is widely used in scientific research as a local anesthetic and an analgesic due to its ability to block nerve impulses.

Mechanism of Action

The mechanism of action of Ethyl 4-(butanoylamino)benzoate is similar to that of benzocaine. It works by blocking the voltage-gated sodium channels in nerve cells, which prevents the propagation of action potentials. This leads to a loss of sensation and pain relief.
Biochemical and Physiological Effects:
Ethyl 4-(butanoylamino)benzoate has been shown to have a low toxicity profile and is generally well-tolerated in animal models. It is rapidly metabolized in the liver and excreted in the urine. However, prolonged use of Ethyl 4-(butanoylamino)benzoate may lead to the development of tolerance and dependence.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-(butanoylamino)benzoate in lab experiments is its high purity and consistency. It is also relatively inexpensive and readily available. However, its use is limited to in vitro and animal studies, as it is not approved for human use.

Future Directions

There are several future directions for research on Ethyl 4-(butanoylamino)benzoate. One area of interest is the development of new analogs with improved potency and selectivity. Additionally, there is a need for further investigation into the mechanisms underlying the development of tolerance and dependence. Finally, the potential use of Ethyl 4-(butanoylamino)benzoate in the treatment of chronic pain and other neurological disorders warrants further exploration.
Conclusion:
In conclusion, Ethyl 4-(butanoylamino)benzoate is a synthetic compound that has shown promise as a local anesthetic and analgesic in scientific research. Its mechanism of action involves the blocking of voltage-gated sodium channels in nerve cells, leading to pain relief. While its use is limited to in vitro and animal studies, there are several future directions for research on Ethyl 4-(butanoylamino)benzoate, including the development of new analogs and the investigation of its potential therapeutic uses.

Synthesis Methods

The synthesis of Ethyl 4-(butanoylamino)benzoate involves the reaction of 4-aminobenzoic acid with butyric anhydride in the presence of a catalyst. The resulting product is then treated with Ethyl 4-(butanoylamino)benzoate alcohol to obtain Ethyl 4-(butanoylamino)benzoate. This synthesis method is relatively simple and yields a high purity product.

Scientific Research Applications

Ethyl 4-(butanoylamino)benzoate is commonly used in scientific research as a local anesthetic and analgesic. It has been shown to be effective in blocking nerve impulses and reducing pain in various animal models. Additionally, it has been used in studies investigating the mechanisms underlying pain perception and the development of chronic pain.